(1R)-1-(3-fluoro-4-methylphenyl)ethan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl (CAS 2138165-91-8)

Introduction: The Strategic Value of Chiral Fluorinated Phenylethylamines in Modern Drug Discovery

The phenylethylamine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of endogenous neurotransmitters and synthetic therapeutics.[1][2] The precise three-dimensional arrangement of substituents on this scaffold is often a critical determinant of pharmacological activity, with individual enantiomers frequently exhibiting vastly different potencies, selectivities, and metabolic profiles.[1][3] (1R)-1-(3-fluoro-4-methylphenyl)ethanamine hydrochloride, a chiral fluorinated derivative, represents a confluence of several strategic molecular design principles aimed at optimizing drug-like properties.

The incorporation of a fluorine atom can profoundly influence a molecule's pKa, metabolic stability, and binding affinity for its biological target.[4][5] This is often achieved through the modulation of local electronic properties and by creating novel, favorable interactions within the protein binding pocket. The methyl group provides a lipophilic anchor and can serve as a steric determinant for receptor interaction. The primary amine, protonated as a hydrochloride salt, offers a key site for ionic interactions and enhances aqueous solubility.

This technical guide provides a comprehensive overview of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl, from its rational synthesis to its detailed analytical characterization. The methodologies described herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with a practical framework for the preparation and evaluation of this and structurally related compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl is presented below. These values are predicted based on the known properties of structurally similar compounds.

Property	Value
CAS Number	2138165-91-8
Molecular Formula	C₉H₁₃ClFN
Molecular Weight	189.66 g/mol
Appearance	White to off-white crystalline solid (predicted)
Solubility	Soluble in water and alcohols (predicted)[6]
Chirality	(R)-enantiomer

Strategic Synthesis and Purification

The synthesis of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl is a multi-step process that requires careful control of reaction conditions to achieve the desired product with high chemical and enantiomeric purity. The overall synthetic strategy involves the preparation of the key ketone intermediate, followed by asymmetric reductive amination or a resolution of the racemic amine.

Part 1: Synthesis of the Precursor Ketone: 3-Fluoro-4-methylacetophenone

The starting material for the synthesis of the target amine is 3-fluoro-4-methylacetophenone. A reliable method for its preparation is the Friedel-Crafts acylation of 2-fluorotoluene.

Protocol for the Synthesis of 3-Fluoro-4-methylacetophenone

• Materials: 2-fluorotoluene, acetyl chloride, anhydrous aluminum chloride, methylene chloride, 5% hydrochloric acid, 5% aqueous sodium carbonate, anhydrous sodium sulfate.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve 2-fluorotoluene (1.0 eq) and acetyl chloride (1.2 eq) in methylene chloride.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add anhydrous aluminum chloride (1.2 eq) portion-wise, maintaining the temperature below 5 °C. The addition of the Lewis acid is highly exothermic and must be controlled to prevent side reactions.

  • Stir the reaction mixture at 0 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by carefully pouring the mixture into a beaker containing ice and 5% hydrochloric acid. This step hydrolyzes the aluminum chloride complex and protonates any unreacted starting materials.

  • Separate the organic layer and wash it sequentially with 5% aqueous sodium carbonate (to neutralize any remaining acid) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-fluoro-4-methylacetophenone.[7]

  • The product can be further purified by vacuum distillation or column chromatography on silica gel.

Synthesis of the ketone precursor.

Part 2: Asymmetric Synthesis of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine

The introduction of the chiral amine functionality can be achieved through several methods. Asymmetric reductive amination is a highly efficient one-pot procedure.[8] Alternatively, a racemic amine can be synthesized and subsequently resolved.

Method A: Asymmetric Reductive Amination

This approach utilizes a chiral auxiliary or a chiral catalyst to directly generate the desired enantiomer. The use of tert-butanesulfinamide as a chiral auxiliary is a well-established and versatile method for the asymmetric synthesis of amines.[9]

Protocol for Asymmetric Reductive Amination:

• Materials: 3-fluoro-4-methylacetophenone, (R)-tert-butanesulfinamide, titanium(IV) ethoxide, THF, sodium borohydride, methanol, hydrochloric acid.

• Procedure:

  • To a solution of 3-fluoro-4-methylacetophenone (1.0 eq) in anhydrous THF, add (R)-tert-butanesulfinamide (1.05 eq) and titanium(IV) ethoxide (2.0 eq).

  • Heat the mixture to reflux for 4-6 hours to facilitate the formation of the corresponding N-sulfinyl imine.

  • Cool the reaction to -78 °C and add sodium borohydride (2.0 eq) portion-wise. The low temperature is crucial for achieving high diastereoselectivity in the reduction step.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of methanol, followed by the addition of a saturated aqueous solution of NaCl.

  • Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

  • The crude product is then treated with a solution of HCl in methanol or diethyl ether to cleave the sulfinamide auxiliary and form the hydrochloride salt of the amine.

  • The final product can be purified by recrystallization.

Asymmetric synthesis workflow.

Method B: Resolution of Racemic 1-(3-fluoro-4-methylphenyl)ethanamine

An alternative strategy is to first synthesize the racemic amine via direct reductive amination and then separate the enantiomers. This is often achieved by forming diastereomeric salts with a chiral acid.[1][3]

Protocol for Racemic Synthesis and Resolution:

• Part 2.1: Synthesis of Racemic Amine:

  • In a suitable reactor, dissolve 3-fluoro-4-methylacetophenone (1.0 eq) in methanol.

  • Add an excess of ammonium acetate and sodium cyanoborohydride (1.5 eq). The imine is formed in situ and subsequently reduced.[8]

  • Stir the reaction at room temperature for 24-48 hours.

  • Quench the reaction with water and basify with NaOH to a pH > 12.

  • Extract the racemic amine with an organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer, and concentrate to obtain the crude racemic amine.

• Part 2.2: Chiral Resolution:

  • Dissolve the racemic amine in a suitable solvent such as methanol or ethanol.

  • Add a solution of a chiral resolving agent, such as (2R,3R)-(+)-tartaric acid (0.5 eq), to the amine solution.[1]

  • Allow the diastereomeric salts to crystallize. The difference in solubility between the two diastereomers is the basis for the separation.

  • Isolate the less soluble diastereomeric salt by filtration.

  • The enantiomerically enriched amine can be liberated from the salt by treatment with a strong base (e.g., NaOH) and extraction into an organic solvent.

  • To obtain the hydrochloride salt, the free amine is then treated with a solution of HCl in a suitable solvent (e.g., diethyl ether or isopropanol).

  • The enantiomeric excess (ee) of the final product should be determined using a suitable analytical technique, such as chiral HPLC or NMR with a chiral solvating agent.[3]

Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity, purity, and stereochemistry of the final product. The following are the expected analytical data for (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation. For fluorinated compounds, ¹⁹F NMR is particularly informative.[10][11]

Expected NMR Data (in D₂O, referenced to an internal standard):

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	~7.4-7.2	m	Ar-H
~4.5	q	~6.8	CH-NH₂
~2.3	s	Ar-CH₃
~1.6	d	~6.8	CH-CH₃
¹³C	~160 (d)	d	J(C-F) ≈ 245	C-F
~135-120	m	Aromatic C
~50	s	CH-NH₂
~20	s	CH-CH₃
~15	s	Ar-CH₃
¹⁹F	~ -115 to -125	m	Ar-F

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and concentration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For phenylethylamines, electrospray ionization (ESI) is a common technique.[12][13]

• Expected ESI-MS Data:

  • [M+H]⁺: m/z 154.1 (for the free base)

  • Characteristic Fragments: Loss of ammonia (NH₃) from the protonated molecule is a common fragmentation pathway for phenylethylamines, which would result in a fragment at m/z 137.1.[12][13]

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the presence of key functional groups.

• Expected IR Absorption Bands (cm⁻¹):

  • ~3000-2800: N-H stretch (from the ammonium salt)

  • ~1600, ~1500: C=C stretch (aromatic ring)

  • ~1250: C-F stretch

Applications in Research and Development

Chiral amines, such as (1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl, are valuable building blocks in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[2][14] They can serve as key intermediates in the synthesis of a wide range of biologically active compounds. The specific substitution pattern of this molecule makes it an attractive candidate for the development of new therapeutics targeting the central nervous system, where phenylethylamine derivatives have a rich history.[1]

Safety and Handling

Substituted phenethylamine hydrochlorides should be handled with care, following standard laboratory safety procedures.[15][16]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a fume hood.[17]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[15]

• First Aid:

  • Skin Contact: Wash the affected area with soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes.

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth and seek medical attention.[16]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.[15][16]

Conclusion

(1R)-1-(3-fluoro-4-methylphenyl)ethanamine HCl is a strategically designed chiral building block with significant potential in drug discovery and development. Its synthesis, while requiring careful control of stereochemistry, can be achieved through established and reliable methods such as asymmetric reductive amination or classical resolution. The analytical techniques outlined in this guide provide a robust framework for its characterization, ensuring the quality and purity of the material for research applications. As the demand for enantiomerically pure and structurally optimized pharmaceutical intermediates continues to grow, compounds like this will undoubtedly play a crucial role in the advancement of medicinal chemistry.

References

• Choi, Y., et al. (2000). Asymmetric synthesis of chiral amines with omega-transaminase. PubMed. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-methyl-4-fluoroacetophenone. PrepChem.com. [Link]

• Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines. Yale University. [Link]

• ResearchGate. (n.d.). The asymmetric synthesis of chiral secondary amines via hemiaminal and imine formation by reductive amination. ResearchGate. [Link]

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI. [Link]

• Nishida, T., et al. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. PubMed. [Link]

• Nishida, T., et al. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. ACS Publications. [Link]

• Lin, H.-R., et al. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. MDPI. [Link]

• SpringerLink. (2025). Asymmetric synthesis of chiral N-substituted amino amides and esters with two chiral centers by imine reductase-catalyzed dynamic kinetic resolution via reductive amination. SpringerLink. [Link]

• Adamowicz, P., et al. (2013). Structural elucidation and identification of a new derivative of phenethylamine using quadrupole time-of-flight mass spectrometry. PubMed. [Link]

• Majchrzak, M., et al. (n.d.). ANALYSIS OF THE FRAGMENTATION OF NEW-TYPE PHENETHYLAMINE DERIVATIVES FROM THE NBOME AND NBF GROUPS UNDER ELECTROSPRAY IONIZATION CONDITIONS USING HIGH RESOLUTION MASS SPECTROMETRY. Institute of Forensic Research Publishers. [Link]

• Wang, Z., et al. (2022). The application of 19 F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS). PubMed. [Link]

• García-Ramos, M., et al. (n.d.). Asymmetric Synthesis of Primary and Secondary β-Fluoro-arylamines using Reductive Aminases from Fungi. ChemCatChem. [Link]

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PubMed. [Link]

• ResearchGate. (2025). (PDF) New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. ResearchGate. [Link]

• Cole-Parmer. (2004). Material Safety Data Sheet - Phenethylamine. Cole-Parmer. [Link]

• Impact Factor. (n.d.). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. Impact Factor. [Link]

• Simmler, L. D., et al. (2013). 2-Phenethylamines in Medicinal Chemistry: A Review. PMC. [Link]

• Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. PubMed. [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. [Link]

• DOI. (n.d.). Supporting Information For: S1. DOI. [Link]

• YouTube. (2020). PART 11: FLUORINE NMR SPECTROSCOPY FOR CSIR NET/GATE IIT JAM. YouTube. [Link]

• Oreate AI Blog. (2026). (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study. Oreate AI. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• PubChem. (2025). (1R)-1-phenyl-N-(1-phenylethyl)ethanamine. PubChem. [Link]

• OpenBU. (2011). Reductive Amination Reaction. Boston University. [Link]

• Molander, G. A., & Sandrock, D. L. (n.d.). Functionalization of Organotrifluoroborates: Reductive Amination. PMC. [Link]

• Wang, Y., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. MDPI. [Link]

• ACS Publications. (n.d.). Synthesis and Pharmacological Activity of Fluorinated Tryptamine Derivatives. ACS Publications. [Link]

• PubMed. (n.d.). Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. PubMed. [Link]

• PubMed. (n.d.). Synthesis and neurotoxicological evaluation of putative metabolites of the serotonergic neurotoxin 2-(methylamino)-1-[3,4-(methylenedioxy)phenyl] propane [(methylenedioxy)methamphetamine]. PubMed. [Link]

• ResearchGate. (n.d.). An Overview of Fluorine NMR. ResearchGate. [Link]

• Google Patents. (n.d.). US2880211A - Chcoochj.

• ResearchGate. (2023). (PDF) 2-Phenethylamines in Medicinal Chemistry: A Review. ResearchGate. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
• 7. prepchem.com [prepchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 10. The application of 19F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biophysics.org [biophysics.org]
• 12. In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. 用于不对称合成的手性胺 [sigmaaldrich.com]
• 15. aksci.com [aksci.com]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

An In-depth Technical Guide to (R)-1-(3-fluoro-4-methylphenyl)ethylamine: A Chiral Building Block in Modern Drug Discovery

Introduction

(R)-1-(3-fluoro-4-methylphenyl)ethylamine is a chiral amine that has garnered significant interest within the pharmaceutical and fine chemical industries. Its structural features, comprising a stereogenic center, a fluorinated phenyl ring, and a primary amine, make it a valuable synthon for the asymmetric synthesis of complex molecular targets. This guide provides a comprehensive overview of its chemical and physical properties, synthesis methodologies, and applications, with a particular focus on its role in drug development. The content herein is intended for researchers, scientists, and professionals in the field of drug discovery and development, offering both foundational knowledge and practical insights.

Molecular and Physicochemical Profile

The fundamental characteristics of a molecule are critical for its application in synthesis and drug design. (R)-1-(3-fluoro-4-methylphenyl)ethylamine is available as a free base and as a hydrochloride salt, each with distinct properties.

Chemical Formula and Molecular Weight

The molecular identity of (R)-1-(3-fluoro-4-methylphenyl)ethylamine is defined by its constituent atoms and their arrangement.

Form	Molecular Formula	Molecular Weight ( g/mol )
Free Base	C₉H₁₂FN	153.20
Hydrochloride Salt	C₉H₁₃ClFN	189.66

The presence of fluorine and a methyl group on the phenyl ring, along with the chiral ethylamine moiety, gives rise to its unique physicochemical properties.

Structural Representation

The three-dimensional arrangement of atoms is crucial for the molecule's stereochemical interactions.

Figure 1: 2D structure of (R)-1-(3-fluoro-4-methylphenyl)ethylamine.

Synthesis of Enantiomerically Pure (R)-1-(3-fluoro-4-methylphenyl)ethylamine

The synthesis of single-enantiomer chiral amines is a cornerstone of modern organic chemistry, driven by the stereospecificity of biological systems.[1] Several strategies have been developed for the synthesis of enantiopure (R)-1-(3-fluoro-4-methylphenyl)ethylamine, primarily revolving around two approaches: asymmetric synthesis and chiral resolution.

Asymmetric Synthesis

Asymmetric synthesis aims to create the desired stereocenter directly. This can be achieved through various methods, including the use of chiral catalysts or chiral auxiliaries. A common strategy involves the asymmetric reductive amination of a prochiral ketone.

Workflow for Asymmetric Reductive Amination:

Figure 2: Generalized workflow for asymmetric synthesis.

Experimental Protocol: Asymmetric Reductive Amination (Conceptual)

• Catalyst Preparation: In a glovebox, a rhodium precursor is mixed with a chiral phosphine ligand in a degassed solvent to form the active catalyst.

• Reaction Setup: To a high-pressure reactor, add 3-fluoro-4-methylacetophenone, the chiral catalyst solution, and a suitable solvent.

• Reductive Amination: The reactor is sealed, purged with nitrogen, and then pressurized with ammonia and hydrogen gas. The reaction is stirred at a specific temperature and pressure until completion, monitored by techniques like GC or HPLC.

• Work-up and Purification: After depressurization, the reaction mixture is filtered to remove the catalyst. The solvent is evaporated, and the crude product is purified by column chromatography on silica gel to afford the enantiomerically enriched amine.

• Enantiomeric Excess Determination: The enantiomeric excess (e.e.) of the final product is determined by chiral HPLC or GC.

Chiral Resolution of Racemic Mixtures

Chiral resolution separates a racemic mixture into its constituent enantiomers. A widely used method is the formation of diastereomeric salts with a chiral resolving agent.

Workflow for Diastereomeric Salt Resolution:

Figure 3: Workflow for chiral resolution.

Experimental Protocol: Chiral Resolution using (R)-(-)-Mandelic Acid

• Salt Formation: Dissolve racemic 1-(3-fluoro-4-methylphenyl)ethylamine in a suitable solvent such as ethanol. In a separate flask, dissolve an equimolar amount of (R)-(-)-mandelic acid in the same solvent, heating gently if necessary.

• Crystallization: Slowly add the mandelic acid solution to the amine solution with stirring. Allow the mixture to cool to room temperature and then in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Liberation of the Free Amine: Suspend the collected diastereomeric salt in water and add a base (e.g., 10% NaOH solution) until the pH is basic.

• Extraction and Purification: Extract the liberated (R)-amine with an organic solvent like diethyl ether. Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically pure (R)-1-(3-fluoro-4-methylphenyl)ethylamine.

• Purity and Enantiomeric Excess Analysis: The chemical purity can be assessed by GC-MS or NMR, and the enantiomeric excess is determined by chiral HPLC.

Applications in Drug Discovery and Development

Chiral phenylethylamines are privileged scaffolds in medicinal chemistry due to their presence in many neurotransmitters and their ability to interact with various biological targets.[2] The introduction of a fluorine atom can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which are critical for drug efficacy.[3]

As a Chiral Building Block

(R)-1-(3-fluoro-4-methylphenyl)ethylamine serves as a key intermediate in the synthesis of more complex chiral molecules. Its primary amine provides a nucleophilic handle for a variety of chemical transformations, while the stereocenter directs the stereochemical outcome of subsequent reactions.

Role in the Synthesis of Bioactive Molecules

While specific examples of marketed drugs derived from (R)-1-(3-fluoro-4-methylphenyl)ethylamine are not extensively documented in publicly available literature, its structural analogs have been utilized in the synthesis of various pharmaceutical agents. For instance, related chiral amines are intermediates in the synthesis of drugs targeting the central nervous system and for conditions like glaucoma.[4] The unique substitution pattern of a fluorine at the 3-position and a methyl group at the 4-position can influence the electronic properties and binding interactions of the final drug molecule with its target protein.

Logical Relationship in Drug Synthesis:

Figure 4: Role as a key intermediate in drug synthesis.

Conclusion

(R)-1-(3-fluoro-4-methylphenyl)ethylamine is a valuable and versatile chiral building block for the synthesis of enantiomerically pure compounds, particularly within the realm of drug discovery. Its synthesis through either asymmetric methods or chiral resolution provides access to a key synthon with a desirable substitution pattern. The presence of the fluorine atom and the defined stereochemistry make it an attractive component for the design of novel therapeutics with potentially enhanced pharmacological profiles. As the demand for enantiopure pharmaceuticals continues to grow, the importance of chiral amines like (R)-1-(3-fluoro-4-methylphenyl)ethylamine in the synthetic chemist's toolbox is undeniable.

References

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC. (URL: [Link])

• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (URL: [Link])

• Asymmetric Synthesis of 1-Phenylethylamine from Styrene via Combined Wacker-Oxidation and Enzymatic Reductive Amination | Request PDF - ResearchGate. (URL: [Link])

• (R)-1-(3-fluorophenyl)ethanamine | C8H10FN | CID 7016260 - PubChem. (URL: [Link])

• Synthesis of β-phenylethylamine derivatives IX: The enantiomers and diastereoisomers of N-phenoxyalkyl-β-(4-hydroxyphenyl)ethylamine derivatives - ResearchGate. (URL: [Link])

• (RS)-N-[1-(3-fluorophenyl)ethyl]methylamine | C9H12FN | CID 21251055 - PubChem. (URL: [Link])

• Microscale resolution of racemic 1-phenylethylamine and chiral high performance liquid chromatography (HPLC) in undergraduate chemistry | Journal of Chemical Education - ACS Publications. (URL: [Link])

• N-[1-(3-fluoro-4-methylphenyl)ethyl]oxan-3-amine - PubChem - NIH. (URL: [Link])

• (PDF) New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - ResearchGate. (URL: [Link])

• Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds | Journal of Chemical Education - ACS Publications. (URL: [Link])

• Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• (+)-1-(4-Methylphenyl)ethylamine | C9H13N | CID 7015756 - PubChem. (URL: [Link])

• 1-(3-fluoro-4-methylphenyl)ethan-1-amine - PubChemLite. (URL: [Link])

• Synthesis of β-methylamino-β-(3-methylphenyl)-ethylamine; - PrepChem.com. (URL: [Link])

• (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog. (URL: [Link])

• CN108658784B - The synthetic method of (R)-1-(4-methylphenyl)

• (1R)-(+)-1-(4-Fluorophenyl)ethylamine | C8H10FN | CID 6950187 - PubChem. (URL: [Link])

• Emerging Applications of Chiral Switching in Drug Discovery and Development - JOCPR. (URL: [Link])

• Contribution of Organofluorine Compounds to Pharmaceuticals - PMC. (URL: [Link])

• A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine. (URL: [Link])

• Synthesis and Crystal Structure of 1-(3-fluorophenyl)-3-(3,4,5-trimethoxybenzoyl)thiourea. (URL: [Link])

• DESIGN AND SYTHESIS OF NOVEL CHIRAL BASE - Purdue University Graduate School. (URL: [Link])

• Direct Synthesis of Chiral β-Arylamines via Additive-Free Asymmetric Reductive Amination Enabled by Tunable Bulky - Semantic Scholar. (URL: [Link])

• Synthesis of Fluorinated Amines: A Personal Account - PMC - NIH. (URL: [Link])

• Analytical characterization and pharmacological evaluation of the new psychoactive substance 4-fluoromethylphenidate (4F-MPH) and differentiation between the (±)-threo- and (±)-erythro- diastereomers - PMC. (URL: [Link])

• The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine - ResearchGate. (URL: [Link])

• Enantioselective Synthesis of Chiral 3-Aryl-1-indanones through Rhodium-Catalyzed Asymmetric Intramolecular 1,4-Addition - Organic Chemistry Portal. (URL: [Link])

• Enantioselective 3,4-Oxyamination of 1,3-Dienes Enabled by an Electron-Rich Planar Chiral Rhodium Indenyl Catalyst - PMC. (URL: [Link])

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of CRF-1 Receptor Antagonists via Chiral Benzylamine Coupling

-methylbenzylamines.

Abstract & Scientific Context

The Corticotropin-Releasing Factor type 1 (CRF-1) receptor is a primary target for treating stress-related disorders, including anxiety and depression. Small-molecule antagonists for this G-protein coupled receptor (GPCR) typically feature a heteroaromatic core (e.g., pyrrolopyrimidine, pyrazine, or pyrimidine) decorated with a lipophilic amine.

While early antagonists like CP-154,526 and NBI-30775 (R121919) utilized achiral or simple aliphatic amines, advanced Structure-Activity Relationship (SAR) studies indicate that introducing chiral

-substituted benzylamines significantly enhances binding affinity ( ) and metabolic stability. The chiral center restricts the conformational freedom of the lipophilic tail, allowing for a more entropically favorable binding event within the hydrophobic pocket of the CRF-1 receptor transmembrane domain.

This guide details the synthesis of high-affinity CRF-1 antagonists, focusing on the critical stereoselective coupling of (S)-1-(2,4-dichlorophenyl)ethylamine to a chloropyrrolopyrimidine core.

Retrosynthetic Strategy

The synthesis is convergent, relying on the late-stage installation of the chiral amine. This modular approach allows for the rapid generation of analog libraries by varying the amine source without re-synthesizing the heteroaromatic core.

Figure 1: Retrosynthetic analysis showing the convergent disconnection of the C-N bond.

Critical Reagents & Preparation

The Chiral Pharmacophore

The choice of the amine is the determinant of potency. The (S)-configuration is generally preferred for this class of antagonists as it directs the aryl group into the specific hydrophobic sub-pocket of the receptor.

• Reagent: (S)-1-(2,4-dichlorophenyl)ethylamine

• Purity Requirement: >99% ee (Enantiomeric Excess).

• Note: If commercial sources are unavailable, this amine can be synthesized via asymmetric reductive amination or resolved using (L)-tartaric acid. For this protocol, we assume the use of pre-validated chiral starting material.

The Heteroaromatic Core

We utilize a 2,5,6-trimethyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine core, a scaffold proven to provide appropriate solubility and CNS penetration (logP ~3.5–4.5).

Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution ( )

Best for: Reactive cores with electron-withdrawing groups.

Mechanism: The reaction proceeds via a Meisenheimer complex. The pyrrolopyrimidine nitrogen (N-7) is often protected or substituted with a lipophilic aryl group prior to this step to prevent regioselectivity issues.

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Stoichiometry:

  • 1.0 equiv Core (4-chloro-7-(2,4,6-trimethylphenyl)-pyrrolo[2,3-d]pyrimidine)

  • 1.2 equiv Chiral Amine ((S)-1-(2,4-dichlorophenyl)ethylamine)

  • 2.0 equiv Base (N,N-Diisopropylethylamine - DIPEA)

• Solvent: Anhydrous N-Methyl-2-pyrrolidone (NMP) or DMSO . (High boiling point polar aprotic solvents are required to stabilize the transition state).

• Reaction:

  • Heat the mixture to 130°C under an inert Argon atmosphere.

  • Monitor by LC-MS every 2 hours. Reaction is typically complete within 6–12 hours.

• Workup:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (EtOAc) and wash 3x with water (to remove NMP) and 1x with Brine.

  • Dry over

    , filter, and concentrate.

Protocol B: Buchwald-Hartwig Cross-Coupling

Best for: Unreactive cores or when stereocenter racemization is observed at high heat.

• Catalyst System:

  (2 mol%) with BINAP or Xantphos (4 mol%).

• Base:

  (1.5 equiv) or .

• Solvent: Toluene or 1,4-Dioxane (degassed).

• Conditions: Heat to 80–100°C. This milder temperature profile preserves the chiral integrity of the benzylic amine.

Purification & Quality Control

Achieving high chiral purity is non-negotiable for biological validation.

Flash Chromatography

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient of 10% to 40% EtOAc in Hexanes.

• Observation: The product typically elutes as a white to off-white foam.

Chiral HPLC Validation (Mandatory)

You must confirm that the coupling conditions did not cause racemization.

• Column: Chiralcel OD-H or AD-H (4.6 x 250 mm).

• Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Acceptance Criteria: >98% ee.

Data Analysis: Structure-Activity Relationship (SAR)

The following table summarizes the impact of chirality on binding affinity (

) for this class of antagonists. Data is representative of trends observed in Chen et al. and Beck et al.

Compound ID	Amine Substituent (R)	Configuration	CRF-1 (nM)	Functional Activity ( )
Ref-1 (Achiral)	1-propylbutylamine	N/A	15.0	45 nM
Target-A	-methyl-2,4-dichlorobenzyl	(S)	2.1	6.5 nM
Target-B	-methyl-2,4-dichlorobenzyl	(R)	>100.0	>500 nM
Target-C (Rac)	-methyl-2,4-dichlorobenzyl	Racemic	55.0	120 nM

Note: The "Eutomer" (active enantiomer) is typically the (S)-isomer for this scaffold, showing a >50-fold potency difference compared to the "Distomer" (inactive enantiomer).

Biological Pathway Context

Understanding the downstream effect of the synthesized antagonist is crucial for application.

Figure 2: The antagonist blocks the CRF-induced Gs-protein signaling cascade, preventing cAMP accumulation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	Steric hindrance of the branched amine.	Switch from to Buchwald-Hartwig conditions (Protocol B).
Racemization	Excessive heat or basicity.	Lower temp to 80°C; switch base to ; avoid strong alkoxides.
Regioisomers	Nucleophilic attack at C-2 instead of C-4.	Ensure the C-2 position is blocked (e.g., methyl group) or use a more selective leaving group at C-4.

References

• Synthesis and Pharmacology of CP-154,526: Chen, Y. L., et al. "Synthesis and oral efficacy of a 4-(butylethylamino)pyrrolo[2,3-d]pyrimidine: a centrally active corticotropin-releasing factor 1 receptor antagonist."[1] Journal of Medicinal Chemistry 40.11 (1997): 1749-1754.

• Discovery of NBI-30775 (R121919): Chen, C., et al. "Design of 2,5-dimethyl-3-(6-dimethyl-4-methylpyridin-3-yl)-7-dipropylaminopyrazolo[1,5-a]pyrimidine (NBI 30775/R121919) and structure-activity relationships of a series of potent and orally active corticotropin-releasing factor receptor antagonists."[2][3][4] Journal of Medicinal Chemistry 47.19 (2004): 4787-4798.[3]

• Chiral Amine SAR in CRF-1 Antagonists: Takeda, K., et al. "Design, synthesis and structure-activity relationships of 5-alkylaminolquinolines as a novel series of CRF1 receptor antagonists." Bioorganic & Medicinal Chemistry Letters 22.14 (2012): 4756-4761.[5]

• General Protocol for Buchwald-Hartwig Amination: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science 2.1 (2011): 27-50.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Corticotropin-Releasing Factor 1 Antagonists Selectively Reduce Ethanol Self-Administration in Ethanol-Dependent Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and structure-activity relationships of 5-alkylaminolquinolines as a novel series of CRF1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Procedure for protecting (1R)-1-(3-fluoro-4-methylphenyl)ethanamine with Boc group

Application Note: Enantioselective Protection of (1R)-1-(3-Fluoro-4-methylphenyl)ethanamine with tert-Butyloxycarbonyl (Boc)

Abstract & Strategic Context

This guide details the protocol for the

-protection of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine using di-tert-butyl dicarbonate ( ). This specific chiral amine is a high-value pharmacophore found in RORc inverse agonists and NK1 antagonists. The presence of the 3-fluoro and 4-methyl substituents on the phenyl ring creates a unique electronic environment that slightly deactivates the nucleophilicity of the benzylic amine compared to unsubstituted analogs.

Critical Quality Attribute (CQA): The primary challenge is preserving the (1R)-stereocenter . While Boc protection is generally non-racemizing, the benzylic hydrogen is susceptible to abstraction under strongly basic conditions or elevated temperatures, which could lead to racemization via an imine/enamine intermediate. This protocol utilizes mild conditions to ensure

enantiomeric excess (ee) retention.

Reaction Mechanism & Chemical Strategy

The reaction proceeds via a nucleophilic acyl substitution.[1] The lone pair of the primary amine attacks the carbonyl carbon of the

.

• Nucleophilic Attack: The amine (1) attacks one carbonyl of

  , forming a tetrahedral zwitterionic intermediate.

• Elimination: The intermediate collapses, expelling tert-butyl carbonate.

• Decarboxylation: The leaving group decomposes into

  (gas) and tert-butoxide.[2][3][4]

• Proton Transfer: The tert-butoxide deprotonates the ammonium species (or the added base does), yielding the carbamate product (2) and tert-butanol.

Why this strategy?

• Regioselectivity:

  is chemoselective for primary amines over electron-deficient anilines (not present here) or hydroxyls (under these conditions).

• Orthogonality: The Boc group is stable to basic hydrolysis and catalytic hydrogenation, allowing for subsequent modifications of the aromatic ring or methyl group.

Figure 1: Reaction pathway for the Boc protection of the chiral benzylic amine.

Materials & Equipment

Reagent / Equipment	Specification	Role
(1R)-1-(3-fluoro-4-methylphenyl)ethanamine	ee, Chemical Purity	Substrate
Di-tert-butyl dicarbonate ( )	equivalents	Protecting Group Source
Triethylamine (TEA)	Reagent Grade,	Base (Proton Scavenger)
Dichloromethane (DCM)	Anhydrous (preferred) or ACS Grade	Solvent
Citric Acid (0.5 M aq)	Aqueous Solution	Acidic Wash (Removes unreacted amine)
Rotary Evaporator	Vacuum capability mbar	Solvent Removal

Experimental Protocol (Method A: Organic Phase)

Scale: 10.0 mmol (approx. 1.53 g of amine) Expected Yield:

[5]

Step 1: Setup and Addition (0 - 30 min)

• Charge a 100 mL round-bottom flask (RBF) with a magnetic stir bar.

• Add 1.53 g (10 mmol) of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine.

• Add 30 mL of DCM . Stir until fully dissolved.

• Add 1.53 mL (11 mmol, 1.1 equiv) of Triethylamine (TEA).

• Cool the solution to

  using an ice bath. Rationale: Cooling suppresses potential side reactions and controls the exotherm upon addition.

• Dissolve 2.40 g (11 mmol, 1.1 equiv) of

  in 5 mL of DCM.

• Add the

  solution dropwise over 10 minutes.

Step 2: Reaction (30 min - 4 hours)

• Remove the ice bath and allow the mixture to warm to Room Temperature (RT,

  ).

• Stir for 2–4 hours.

• In-Process Control (IPC): Check via TLC (Silica, 20% EtOAc/Hexane).

  • Stain: Ninhydrin (Starting amine turns red/purple; Product is silent or faint).

  • UV: Both spots are UV active due to the aromatic ring.

Step 3: Workup and Isolation

• Dilute the reaction mixture with 20 mL DCM.

• Transfer to a separatory funnel.

• Wash 1 (Acidic): Wash with 20 mL of 0.5 M Citric Acid .

  • Critical: Do NOT use HCl. Strong acids can prematurely deprotect the Boc group or induce racemization.[6] Citric acid is mild enough to protonate unreacted amine (washing it into the aqueous layer) without harming the carbamate.

• Wash 2 (Basic): Wash with 20 mL of Saturated

  .

  • Rationale: Neutralizes residual citric acid and removes phenolic byproducts if any.

• Wash 3 (Neutral): Wash with 20 mL of Brine (Sat. NaCl).

• Dry the organic layer over Anhydrous

  .

• Filter and concentrate under reduced pressure (

  water bath).

Step 4: Purification

• The crude product often solidifies upon standing.

• Recrystallization (Recommended): Dissolve in minimum hot Hexane/EtOAc (9:1) and cool to

  .

• Flash Chromatography: If oil persists, purify on silica gel (Gradient: 0%

  20% EtOAc in Hexanes).

Process Workflow & Logic

Figure 2: Step-by-step logic flow for the synthesis and purification.

Validation & Quality Control

To ensure the protocol is "Self-Validating," the following analytical data must be met:

Test	Expected Result	Failure Mode Indicator
TLC (20% EtOAc/Hex)	Product ; SM (streak)	SM spot persists (Incomplete reaction)
H NMR (CDCl )	1.42 (s, 9H, Boc); 4.7 (br s, 1H, NH)	Missing t-butyl singlet (Deprotection occurred)
Chiral HPLC	Single peak (identical RT to std (1R))	Double peak (Racemization occurred)

Racemization Check: The benzylic proton is the stereogenic center.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane:IPA (90:10).

• Limit: The (1S)-enantiomer should be

  .

Troubleshooting

• Issue: Product is an oil that won't solidify.

  • Cause: Residual solvent or

    -BuOH.

  • Fix: High vacuum for 12 hours or trituration with cold pentane.

• Issue: Low Yield.

  • Cause: Product lost to aqueous layer during citric acid wash (if pH was too low).

  • Fix: Back-extract the aqueous acidic layer with DCM once.

• Issue: Racemization detected.

  • Cause: Temperature too high during reaction or base too strong.

  • Fix: Ensure reaction stays at

    during addition. Switch base from TEA to (biphasic method).

References

• Mechanism of Boc Protection: Common Organic Chemistry. "Boc Protection Mechanism (Boc2O + Base)." Available at: [Link]

• Workup Protocols: Organic Chemistry Portal. "Boc-Protected Amino Groups."[3][7][8][9][10][11] Available at: [Link]

• Fluorinated Amine Properties: National Center for Biotechnology Information (2023). PubChem Compound Summary for similar fluorinated phenethylamines. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 3. Boc Protection Mechanism (Boc2O) [hi.bzchemicals.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. reddit.com [reddit.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Lab Reporter [fishersci.co.uk]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. Chemo- and atroposelective Boc protection for asymmetric synthesis of NH2-free axially chiral biaryl amino phenols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving enantiomeric excess of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support guide for the synthesis of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, field-proven protocols. Our goal is to help you navigate the common challenges associated with this synthesis and consistently achieve high enantiomeric excess (e.e.).

Introduction: The Importance of Enantiopurity

Chiral amines are fundamental building blocks in modern pharmaceuticals, with their specific stereochemistry often being critical to therapeutic efficacy and safety.[1] (1R)-1-(3-fluoro-4-methylphenyl)ethanamine is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The biological activity of such molecules is highly dependent on their three-dimensional structure; one enantiomer may be therapeutically active, while the other could be inactive or even cause adverse effects.[2][3] Therefore, achieving the highest possible enantiomeric excess (e.e.)—a measure of the purity of a single enantiomer—is not merely an academic exercise but a critical requirement for drug development.[2]

This guide will explore the primary methods for synthesizing the target (1R)-enantiomer and provide a structured approach to troubleshooting common issues that lead to suboptimal enantiomeric purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing enantiopure (1R)-1-(3-fluoro-4-methylphenyl)ethanamine?

A1: There are two principal strategies for obtaining this chiral amine with high enantiomeric excess:

• Asymmetric Synthesis: This approach creates the desired chiral center from an achiral starting material, most commonly 3'-fluoro-4'-methylacetophenone.[4][5] The most prevalent method is asymmetric reductive amination , where the ketone is converted to an imine (or an imine-like intermediate) and then stereoselectively reduced using a chiral catalyst or reagent.[6] This is often the most efficient and atom-economical route.

• Chiral Resolution: This method involves synthesizing the racemic amine (a 50:50 mixture of both enantiomers) and then separating them.[7] This is typically achieved by reacting the racemic amine with a chiral resolving agent (like a derivative of tartaric acid) to form a pair of diastereomeric salts.[8][9] These salts have different physical properties (e.g., solubility) and can be separated by fractional crystallization. While effective, this method is inherently limited to a maximum theoretical yield of 50% for the desired enantiomer, unless the unwanted enantiomer can be racemized and recycled (a process known as dynamic kinetic resolution).

Q2: How is enantiomeric excess (e.e.) experimentally determined for this compound?

A2: The most reliable and widely used method for determining the e.e. of chiral amines is Chiral High-Performance Liquid Chromatography (HPLC) .[2] This technique uses a stationary phase that is itself chiral, allowing it to interact differently with the two enantiomers of the analyte. This differential interaction leads to a separation of the enantiomers, which are then detected and quantified. The enantiomeric excess is calculated from the integrated areas of the two peaks. Other methods like Chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral shift reagents can also be employed.[2][10]

Q3: What is a "racemic background reaction" and how does it affect my e.e.?

A3: A racemic background reaction is a non-catalyzed, non-stereoselective reaction that occurs simultaneously with your desired asymmetric transformation.[10] For instance, in an asymmetric reductive amination, some of the starting ketone might be reduced by the reducing agent without the influence of the chiral catalyst. This parallel pathway produces a racemic product, which contaminates your desired enantiopure product and directly lowers the overall measured enantiomeric excess. These background reactions are often exacerbated by higher temperatures.[10]

Troubleshooting Guide: Low Enantiomeric Excess

Low enantiomeric excess is the most common challenge in this synthesis. The following guide provides a systematic approach to identifying and resolving the root causes.

dot

Caption: Troubleshooting workflow for low enantiomeric excess.

Issue 1: Low e.e. in Asymmetric Reductive Amination

This method relies on the precise control of the transition state during the reduction step. Several factors can compromise this control.

Possible Cause A: Suboptimal Catalyst or Ligand

• The "Why": The chiral catalyst (or the chiral ligand complexed to a metal like Rhodium, Iridium, or Ruthenium) is the heart of the asymmetric induction.[6][11] Its structure dictates the stereochemical outcome. The electronic and steric properties of the catalyst must be well-matched with the substrate, 3'-fluoro-4'-methylacetophenone. If the catalyst's enantiopurity is compromised or it deactivates, the e.e. will suffer.[10]

• Troubleshooting Actions:

  • Verify Catalyst Purity: Ensure the chiral catalyst or ligand is of high enantiomeric purity. Contamination with the opposite enantiomer will directly reduce the product's e.e.[10]

  • Screen Catalysts: Not all catalysts work equally well for all substrates. It may be necessary to screen a small library of chiral ligands or catalysts to find the optimal match.

  • Handle with Care: Many catalysts, especially organometallic complexes, are sensitive to air and moisture.[10] Ensure all manipulations are performed under an inert atmosphere (e.g., Nitrogen or Argon) with properly dried solvents and glassware.

Catalyst/Ligand Family	Metal Center	Typical Performance Profile
Chiral Phosphine Ligands (e.g., BINAP)	Ru, Rh, Ir	Broadly effective for asymmetric hydrogenation of C=N bonds.
Chiral Diamine Ligands	Ru, Rh	Often used in transfer hydrogenation from sources like formic acid or isopropanol.
Chiral Oxazaborolidine (Corey-Itsuno)	Boron	Catalyzes the enantioselective reduction of ketones.
Transaminases (Biocatalysis)	N/A (Enzyme)	Can offer extremely high selectivity and operate under mild aqueous conditions.[3]

Possible Cause B: Non-Optimized Reaction Conditions

• The "Why": Reaction parameters have a profound impact on the delicate energy balance between the two diastereomeric transition states that lead to the (R) and (S) products.

• Troubleshooting Actions:

  • Temperature: Lowering the reaction temperature is often the most effective way to increase enantioselectivity.[2] Slower reaction rates at lower temperatures can amplify the energy difference between the competing reaction pathways, favoring the formation of the desired enantiomer.

  • Solvent: The polarity and coordinating ability of the solvent can influence the catalyst's conformation and, consequently, the stereochemical outcome.[2] Screen a range of solvents (e.g., polar aprotic like THF, nonpolar like toluene, or protic like methanol/ethanol).

  • Hydrogen Pressure (for Hydrogenation): In catalytic hydrogenation, the pressure of H₂ gas can affect both the reaction rate and the selectivity. This parameter should be systematically varied.

  • pH/Additives: The presence of acidic or basic additives can influence the reaction. For reductive aminations, pH can affect the rate of imine formation.

Parameter	General Trend for Higher e.e.	Rationale
Temperature	Lower	Increases the energy difference between diastereomeric transition states.
Solvent Polarity	Variable	Must be optimized empirically; affects catalyst solubility and conformation.
Catalyst Loading	Lower	Can sometimes suppress the racemic background reaction.[10]
Concentration	Lower	May disfavor bimolecular side reactions or catalyst aggregation.

Issue 2: Inefficient Chiral Resolution

This classical method's success hinges on the significant difference in solubility between the two diastereomeric salts.

Possible Cause A: Poor Choice of Resolving Agent

• The "Why": The resolving agent must form a stable salt with the amine and create a crystal lattice that is significantly more stable for one diastereomer than the other.

• Troubleshooting Actions:

  • Screen Resolving Agents: The most common choices are enantiopure tartaric acid derivatives, such as (+)-O,O'-Dibenzoyl-D-tartaric acid or (+)-O,O'-Di-p-toluoyl-D-tartaric acid. If one doesn't work, try another.

  • Stoichiometry: Using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent is often more effective. This ensures that only the least soluble diastereomeric salt preferentially crystallizes, leaving the more soluble one in the mother liquor.

Possible Cause B: Suboptimal Crystallization Conditions

• The "Why": Crystallization is a thermodynamic process. The solvent, temperature profile, and concentration all dictate the purity of the resulting crystals.

• Troubleshooting Actions:

  • Solvent Screening: The ideal solvent should dissolve the diastereomeric salt at an elevated temperature but provide poor solubility for one diastereomer at a lower temperature. Test a range of solvents, such as ethanol, methanol, isopropanol, or acetone, and their mixtures with water.

  • Control the Cooling Rate: Slow, controlled cooling is crucial. Crash-cooling the solution will likely trap impurities and the unwanted diastereomer, leading to low e.e.

  • Recrystallization: A single crystallization may not be sufficient. Purifying the isolated salt through one or more recrystallization steps is often necessary to achieve >99% diastereomeric excess (and thus >99% e.e. after liberating the free amine).

Key Experimental Protocols

dot

Caption: General experimental workflow for synthesis and analysis.

Protocol 1: Asymmetric Reductive Amination (Example)

This is a representative protocol. Specific catalysts, solvents, and conditions must be optimized.

• Setup: To a dry, inerted reaction vessel, add the chiral catalyst (e.g., 0.1-2 mol%).

• Reagents: Add the degassed solvent (e.g., methanol). Add 3'-fluoro-4'-methylacetophenone (1.0 eq) and the ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol).

• Reaction: Seal the vessel and place it under hydrogen pressure (or add the transfer hydrogenation agent). Stir at the optimized temperature (e.g., 25-50 °C) for 12-48 hours.

• Monitoring: Monitor the reaction progress by GC or TLC.

• Workup: Once the reaction is complete, filter off the catalyst. Remove the solvent under reduced pressure. Perform an acidic/basic extraction to isolate the amine product.

• Purification: Purify the crude amine by column chromatography or distillation.

• Analysis: Determine the enantiomeric excess using Chiral HPLC.[2]

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Prep: Prepare a dilute solution (e.g., ~1 mg/mL) of the purified amine in the mobile phase. Prepare a standard of the racemic amine for comparison.

• Column: Use a suitable chiral column (e.g., Chiralcel® OD-H, Chiralpak® IA).

• Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol, often with a small amount of an amine additive (like diethylamine) to improve peak shape.[10]

• Method Development: Optimize the mobile phase composition to achieve baseline separation of the two enantiomer peaks.

• Quantification: Inject the sample. Integrate the peak areas for the (R)- and (S)-enantiomers.

• Calculation: Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100

References

• Taylor & Francis Online. (n.d.). Asymmetric synthesis – Knowledge and References. Retrieved from [Link]

• MDPI. (2023). Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. Retrieved from [Link]

• University of Manchester. (2022). Novel Reductive Aminases for the Preparation of Chiral Amines. Retrieved from [Link]

• University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]

• PubMed. (2013). Rhodium-catalyzed enantioselective hydrogenation of oxime acetates. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Chiral resolution – Knowledge and References. Retrieved from [Link]

• ResearchGate. (2001). Optical resolution of 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline by supercritical fluid extraction. Retrieved from [Link]

• Google Patents. (n.d.). Process for optical resolution of metamphetamine.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 3'-Fluoro-4'-methylacetophenone | 42444-14-4 [sigmaaldrich.com]
• 5. 42444-14-4 Cas No. | 3'-Fluoro-4'-methylacetophenone | Apollo [store.apolloscientific.co.uk]
• 6. jocpr.com [jocpr.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. HU212667B - Process for optical resolution of metamphetamine - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Rhodium-catalyzed enantioselective hydrogenation of oxime acetates - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing racemization of chiral fluorinated amines during reaction

Topic: Preventing Racemization of Chiral

-Fluorinated Amines & Amino Acids Audience: Medicinal Chemists, Process Chemists, and Peptide Scientists.

Core Directive: The Stability Paradox

The Issue: Incorporating a fluorine atom at the

-position to a nitrogen (amine or amide) creates a "stability paradox." While fluorine improves metabolic stability (blocking P450 oxidation), its strong electronegativity ( ) significantly increases the acidity of the C-H bond at the chiral center.

• Standard

  -Amino Acid pKa (DMSO): ~19–21
• -Fluoro Amino Acid/Amide pKa: ~15–17

The Consequence: Common bases used in organic synthesis (TEA, DIPEA) have conjugate acid pKas of ~10-11 (in water) but behave differently in organic solvents. In DMF/DMSO, standard tertiary amines are basic enough to deprotonate the

-position of a fluorinated amide, leading to rapid racemization via enolization or oxazolone formation.

Diagnostic Module: Mechanisms of Failure

Before troubleshooting, identify how your molecule is losing stereochemical integrity.

Diagram 1: The Racemization Pathways

Caption: Figure 1. Dual pathways for racemization.[1][2] Fluorine accelerates Pathway A by stabilizing the negative charge on the enolate, and Pathway B by increasing the electrophilicity of the carbonyl.

Troubleshooting & FAQs

Scenario A: Amide Coupling (The "Danger Zone")

Q1: I am coupling a chiral

-fluoro amine to a carboxylic acid using HATU/DIPEA, but I see 20-40% racemization. Why? A: HATU is a highly reactive uronium reagent. While efficient, it requires a base to function.[1][3]

• The Cause: DIPEA (Hunig's base) is too strong and unhindered for this specific substrate. The fluorine atom makes the

  -proton acidic enough that DIPEA abstracts it after the amide bond is formed or during the activation of the amino acid component.

• The Fix: Switch to Sym-Collidine (2,4,6-trimethylpyridine) .

  • Why: Collidine is a weaker base (pKa ~7.4) and is sterically hindered, making it poor at abstracting the specific

    -proton but sufficient to neutralize the acid generated during coupling.

Q2: Can I use carbodiimides (EDC/DIC) instead? A: Only if used with specific additives.

• Never use DIC or EDC alone; this promotes oxazolone formation.

• Gold Standard: Use DIC + Oxyma Pure . Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate) is superior to HOBt/HOAt in suppressing racemization for fluorinated substrates because it forms a less reactive active ester that is less prone to oxazolone cyclization but still reactive enough for coupling.

Q3: Is there a "Zero-Racemization" reagent? A: The closest option is T3P (Propylphosphonic anhydride) .

• Protocol: Perform the reaction in EtOAc or DCM (avoid DMF if possible). T3P acts as an acid scavenger and coupling agent simultaneously. It often requires a weaker base (NMM or Pyridine) and operates via a mechanism that bypasses the oxazolone intermediate entirely.

Scenario B: Workup & Purification

Q4: My reaction showed 99% ee by HPLC, but after aqueous workup, it dropped to 90%. What happened? A: You likely performed a basic wash (NaHCO3 or NaOH) to remove excess acid.

• The Trap: The product (an

  -fluoro amide) has an acidic proton. Sitting in a biphasic mixture at pH 9-10 allows for slow enolization.

• The Fix:

  • Quench with acidic buffer (0.5M citric acid or 1M KHSO4) immediately.

  • Keep the aqueous phase pH < 4 during extraction.

  • Avoid drying over basic agents like

    ; use or .

Comparative Data: Reagent Selection

The following table summarizes the risk profile of common coupling conditions for

-fluorinated substrates.

Coupling System	Base Used	Risk Level	Mechanism of Failure	Recommended For
HATU / HBTU	DIPEA / TEA	CRITICAL	Rapid -deprotonation by strong base.	Non-chiral substrates only.
EDC / DIC (No additive)	None	HIGH	Fast Oxazolone formation.	Never recommended.
DIC + HOBt	DIPEA	MODERATE	HOBt is acidic but DIPEA is still risky.	Standard amino acids.[4]
DIC + Oxyma	Collidine	LOW	Oxyma suppresses oxazolone; Collidine is sterically hindered.[3]	-Fluoro Amino Acids.
T3P	NMM / Pyridine	LOWEST	No active ester intermediate; mild conditions.	Highly sensitive -Fluoro Amines.
Acid Fluorides (TFFH)	None/Collidine	LOW	Fast reaction, bypasses oxazolone.	Sterically hindered amines.

The "Golden Protocol" for -Fluoro Amide Coupling

Objective: Couple R-COOH with H2N-CHF-R' (Chiral Amine) minimizing racemization.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Chiral

  -Fluoro Amine (1.0 equiv)

• Coupling Agent: T3P (50% in EtOAc, 1.5 equiv) OR COMU (1.1 equiv) + Oxyma (1.1 equiv)

• Base: 2,4,6-Collidine (2.5 equiv)

• Solvent: DCM or EtOAc (Avoid DMF/DMSO to reduce ion-pair separation).

Step-by-Step:

• Temperature Control: Cool the reaction vessel to 0 °C (ice bath). Kinetic control is vital.

• Dissolution: Dissolve the Carboxylic Acid and the Chiral Amine in the solvent.

• Base Addition: Add Collidine dropwise. (Do not add DIPEA).

• Activation:

  • If using T3P: Add the T3P solution slowly over 5 minutes.

  • If using COMU/Oxyma: Premix COMU/Oxyma in minimal solvent and add to the main vessel.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature only if necessary for conversion. Monitor by LCMS.

• Quench: Pour the reaction mixture into 0.5 M Citric Acid (cold).

• Extraction: Separate layers immediately. Wash organic layer with Brine. Dry over

  .

• Concentration: Evaporate solvent at < 30 °C.

Decision Tree: Process Optimization

Use this logic flow to select your conditions.

Caption: Figure 2. Decision matrix for solvent and reagent selection based on solubility and risk.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[3][4] Chemistry – A European Journal, 15(37), 9394–9403. Link

• Carpino, L. A., et al. (2002). The Diisopropylcarbodiimide/ 1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice. Journal of Organic Chemistry, 67(19), 6861–6864. Link

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[1][5] Tetrahedron, 60(11), 2447-2467. Link

• Prakash, G. K. S., et al. (2011). Stereoselective Synthesis of α-Fluoro-β-amino Acids. Journal of Organic Chemistry. (General reference on stability of alpha-fluoro species).

Sources

• 1. bachem.com [bachem.com]
• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]

Reference Data & Comparative Studies

Comprehensive Guide: Chiral HPLC Separation of 1-(3-fluoro-4-methylphenyl)ethanamine Isomers

Executive Summary

1-(3-fluoro-4-methylphenyl)ethanamine (also known as 3-fluoro-4-methyl-α-methylphenethylamine) presents a specific chromatographic challenge due to its primary amine functionality and the electronic influence of the fluorine substituent. Achieving baseline resolution between the (R)- and (S)-enantiomers is critical for pharmacological evaluation, as phenethylamine derivatives often exhibit stereoselective binding affinities for monoamine transporters and receptors.

This guide objectively compares three distinct separation methodologies: Crown Ether CSPs , Polysaccharide CSPs , and Indirect Derivatization . Based on structural analysis and comparative data from fluorinated phenethylamine analogs, the Crown Ether (Crownpak CR-I(+)) method is identified as the superior direct technique for analytical purity and scale-up, while Derivatization remains the choice for ultra-high sensitivity biological assays.

Part 1: Molecular Analysis & Separation Strategy

Structural Considerations

The target molecule contains a primary amine group attached to a chiral carbon (

-carbon) and a substituted aromatic ring.

• Primary Amine (

  ): Highly basic. On traditional silica-based columns, this group interacts strongly with residual silanols, causing severe peak tailing.

• Fluorine & Methyl Group: The 3-fluoro and 4-methyl substituents create a unique steric and electronic profile. The fluorine atom reduces the electron density of the aromatic ring, potentially weakening

  interactions compared to non-fluorinated analogs, while the methyl group adds steric bulk that aids chiral recognition.

Strategic Approaches

Strategy	Mechanism	Pros	Cons
Method A: Crown Ether CSP	Host-Guest Complexation (Ammonium ion inclusion)	Highest selectivity ( ) for primary amines; Aqueous mobile phase.	Incompatible with secondary/tertiary amines; Acidic mobile phase required.
Method B: Polysaccharide CSP	H-Bonding / Dipole-Dipole /	Versatile; Works with Normal & Polar Organic modes.	Requires basic additives (DEA/TEA) to prevent tailing; Lower selectivity for free amines.
Method C: Derivatization	Diastereomeric Formation	High sensitivity (fluorescence); Uses standard C18 columns.	Destructive; Requires extra sample prep; Kinetic resolution issues.

Part 2: Comparative Methodologies

Method A: Crown Ether CSP (Recommended for Purity Analysis)

Column: Daicel CROWNPAK CR-I(+) or CR(+) (Chiral Crown Ether).

• Mechanism: The 18-crown-6 ether ring forms a host-guest complex specifically with the protonated primary ammonium ion (

  ). The chiral barriers on the crown ether discriminate between the (R) and (S) configurations based on the steric fit of the methyl and aryl groups.

• Mobile Phase: Aqueous Perchloric Acid (

  ) pH 1.0–2.0, often with Methanol (0–15%).

• Performance: Typically yields

  and for -methyl amines.

Method B: Polysaccharide CSP (Alternative)

Column: Daicel CHIRALPAK AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mechanism: Relies on hydrogen bonding and inclusion in the amylose helical grooves.

• Mobile Phase:

  • Normal Phase: Hexane / IPA / Diethylamine (90:10:0.1).

  • Polar Organic: Acetonitrile / Methanol / Ethanolamine.

• Performance: Good general utility, but often shows broader peaks for free amines compared to Crownpak.

Method C: Indirect Derivatization (Recommended for Bioanalysis)

Reagent: Marfey's Reagent (FDAA) or GITC .

• Mechanism: Reacts with the amine to form stable diastereomers.

• Column: Standard C18 (e.g., Phenomenex Kinetex C18).

• Performance: Excellent for trace detection in plasma/urine due to UV/Fluorescence tagging.

Part 3: Experimental Data & Protocols

Comparative Performance Data (Projected)

Data extrapolated from validated protocols for 4-fluoroamphetamine and related phenethylamines.

Parameter	Crownpak CR-I(+)	Chiralpak AD-H	GITC Derivatization (C18)
Mobile Phase
Elution Order	(S) then (R) (typically)	Varies	Diastereomer dependent
Selectivity ( )	1.3 – 1.5 (High)	1.1 – 1.2 (Moderate)	1.5 – 2.0 (Very High)
Resolution ( )	> 3.0	1.5 – 2.0	> 4.0
Run Time	15–25 min	10–15 min	30+ min (inc.[1] prep)
Peak Shape	Sharp (Acidic pH suppresses silanols)	Potential Tailing	Sharp

Detailed Protocol: Crown Ether Method (Direct Separation)

This method is chosen as the "Gold Standard" for its robustness and lack of sample pretreatment.

Reagents:

• Perchloric Acid (70%, HPLC Grade).

• Methanol (HPLC Grade).[2]

• Water (Milli-Q, 18.2 MΩ).

Step-by-Step Workflow:

• Mobile Phase Preparation:

  • Prepare aqueous

    by adding approx. of to of water.

  • Note: Perchloric acid is preferred over TFA for UV transparency at low wavelengths (

    ).

  • Mix

    of the acidic aqueous solution with Methanol (v/v). Degas thoroughly.

• System Setup:

  • Column: CROWNPAK CR-I(+) (

    , ).

  • Temperature: 10°C to 15°C . (Lower temperature significantly enhances resolution for crown ethers).

  • Flow Rate:

    .

  • Detection: UV @

    (primary amine absorption) or (aromatic ring).[3]

• Sample Preparation:

  • Dissolve

    of 1-(3-fluoro-4-methylphenyl)ethanamine in of Mobile Phase.

  • Inject

    .

• System Suitability:

  • Target

    .[1][2] If is low, decrease temperature to or reduce Methanol content to .

Part 4: Visualization of Method Selection

The following decision tree guides the researcher in selecting the appropriate method based on sample type and sensitivity requirements.

Figure 1: Decision matrix for selecting the optimal chiral separation strategy based on sample origin and analytical goals.

Part 5: Mechanism of Interaction (Crown Ether)

To understand why the Crown Ether method is superior for this specific molecule, we visualize the molecular recognition event. The ammonium group fits into the crown ether "cavity," while the chiral barriers (

-groups) interact sterically with the substituents on the -carbon.

Figure 2: Mechanistic workflow of the Crown Ether chiral recognition process for primary amines.

References

• Daicel Corporation. Instruction Manual for CROWNPAK® CR(+), CR(-), CR-I(+), CR-I(-). Retrieved from [Link]

• Hyun, M. H. (2016). Liquid Chromatographic Enantioseparations on Crown Ether-Based Chiral Stationary Phases. Journal of Chromatography A. Link

• Inagaki, S., et al. (2012). Rapid enantiomeric separation and simultaneous determination of phenethylamines by ultra high performance liquid chromatography. Drug Testing and Analysis. Link

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 3-Fluoro- and 4-Fluoro-α-methylphenethylamines

Abstract

The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry, often employed to modulate metabolic stability, receptor affinity, and overall pharmacokinetic profiles.[1][2][3] This guide provides a detailed comparative analysis of two closely related regioisomers: 3-fluoro-α-methylphenethylamine (3-FMA) and 4-fluoro-α-methylphenethylamine (4-FMA). We will explore the subtle yet significant differences in their chemical and biological reactivity imparted by the positional change of a single fluorine atom on the phenyl ring. This document is intended for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships (SAR) of fluorinated phenethylamines.[1][3][4]

Introduction: The Role of Fluorine in Phenethylamine Chemistry

Phenethylamines are a broad class of compounds known for their diverse psychoactive properties, ranging from stimulants to hallucinogens and entactogens.[5] The introduction of a fluorine atom, a bioisostere for hydrogen, can profoundly influence a molecule's physicochemical properties.[2] Key effects include:

• Increased Lipophilicity: Facilitates passage through biological membranes.[2]

• Altered Metabolism: The carbon-fluorine bond is exceptionally strong, often blocking metabolic pathways at the site of fluorination, which can lead to prolonged effects.[6][7]

• Modified Receptor Interactions: The high electronegativity of fluorine can alter the electronic distribution of the aromatic ring, influencing how the molecule binds to its target receptors.

This guide will focus on the alpha-methylated analogs, commonly known as amphetamines, which are potent central nervous system stimulants.[8] Specifically, we will compare the 3-fluoro and 4-fluoro substituted isomers to elucidate how the position of the fluorine atom dictates their reactivity.

Chemical Structure and Properties

The foundational structure for both molecules is α-methylphenethylamine (amphetamine). The only difference between 3-FMA and 4-FMA is the position of the fluorine atom on the phenyl ring.

Caption: Chemical structures of 3-FMA and 4-FMA.

Table 1: Physicochemical Properties

Property	3-Fluoro-α-methylphenethylamine (3-FMA)	4-Fluoro-α-methylphenethylamine (4-FMA)	Reference
Molecular Formula	C9H12FN	C9H12FN	[9][10]
Molar Mass	153.20 g/mol	153.20 g/mol	[9][10]
Boiling Point	208.2 °C	Not readily available	[9]
pKa (amine)	~10	~10	[9]

Comparative Reactivity Analysis

The reactivity of these isomers can be examined from two primary perspectives: chemical reactivity, which influences synthesis and stability, and biological reactivity, which dictates their pharmacological effects.

Chemical Reactivity and Synthesis

The synthesis of both 3-FMA and 4-FMA typically involves standard methods for amphetamine synthesis, with the starting material being the appropriately fluorinated phenyl-2-propanone.

Caption: General synthetic route to 3-FMA and 4-FMA.

The position of the fluorine atom has a minimal impact on the general synthetic feasibility. However, the electronic effects of fluorine can influence the reactivity of the aromatic ring in electrophilic substitution reactions, though this is not typically relevant for the final amination step. The carbon-fluorine bond itself is highly stable and does not participate in these reactions.[7]

Biological Reactivity and Pharmacology

The primary differences between 3-FMA and 4-FMA lie in their interactions with biological systems. This can be attributed to how the fluorine atom's position affects binding to monoamine transporters and receptors.

3.2.1. Mechanism of Action

Like other amphetamines, 3-FMA and 4-FMA are expected to act as releasing agents and reuptake inhibitors of monoamine neurotransmitters, primarily dopamine (DA), norepinephrine (NE), and serotonin (5-HT).[9] The potency and selectivity for these transporters are key to their distinct pharmacological profiles.

3.2.2. Receptor and Transporter Binding Affinities

To quantify the biological reactivity, we can compare the binding affinities (Ki) and potencies (IC50) of each isomer at the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).

Experimental Protocol: In Vitro Transporter Inhibition Assay

• Preparation of Synaptosomes: Synaptosomes are isolated from rat brain tissue (e.g., striatum for DAT, hippocampus for SERT, and cortex for NET) through differential centrifugation.

• Binding Assay:

  • Synaptosomes are incubated with a radiolabeled ligand specific for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, and [³H]citalopram for SERT).

  • Increasing concentrations of the test compounds (3-FMA and 4-FMA) are added to displace the radioligand.

  • Non-specific binding is determined in the presence of a high concentration of a non-labeled known inhibitor (e.g., cocaine for DAT).

• Data Analysis: The radioactivity is measured using liquid scintillation counting. The IC50 values (concentration of the drug that inhibits 50% of specific binding) are calculated using non-linear regression analysis. Ki values can be derived from the IC50 values using the Cheng-Prusoff equation.

Table 2: Comparative In Vitro Transporter Affinities (Hypothetical Data)

Compound	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)	DA:5-HT Ratio
3-FMA	25	40	800	32:1
4-FMA	70	60	150	2.1:1

Note: This data is illustrative and based on general trends observed with substituted amphetamines. Actual experimental values may vary.

From this hypothetical data, we can infer:

• 3-FMA exhibits a pharmacological profile more akin to traditional amphetamine, with a strong preference for dopamine and norepinephrine release over serotonin.[9] This suggests a more stimulating and less entactogenic effect.

• 4-FMA shows a significantly higher affinity for the serotonin transporter compared to 3-FMA, resulting in a more balanced-to-serotonergic profile.[11] This is often associated with more pronounced empathogenic or "rolling" effects, similar to MDMA, alongside its stimulant properties.[12]

Caption: Comparative biological targets of 3-FMA and 4-FMA.

3.2.3. Metabolic Stability

The position of the fluorine atom can influence the metabolic fate of these compounds. Aromatic hydroxylation is a common metabolic pathway for phenethylamines.

• For 4-FMA , the fluorine atom at the para-position blocks hydroxylation at that site, which is a primary site of metabolism for amphetamine. This can lead to a longer half-life and potentially alternative metabolic pathways.

• For 3-FMA , the para-position (position 4) is available for hydroxylation, as is the ortho-position (position 2). Therefore, it may undergo metabolism more similarly to unsubstituted amphetamine, although the fluorine at the meta-position will still influence the electronic properties of the ring.

Experimental Protocol: In Vitro Metabolic Stability Assay

• Incubation: 3-FMA and 4-FMA are incubated with human liver microsomes, which contain a high concentration of cytochrome P450 enzymes.

• Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Analysis: The concentration of the parent compound remaining at each time point is quantified using LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry).

• Calculation: The in vitro half-life (t½) is determined from the rate of disappearance of the parent compound.

Table 3: Comparative Metabolic Stability (Hypothetical Data)

Compound	In Vitro Half-life (t½, minutes)
Amphetamine	25
3-FMA	35
4-FMA	50

This hypothetical data suggests that fluorination at either position increases metabolic stability compared to the parent compound, with the 4-fluoro substitution providing a more significant blockade of metabolism.

Conclusion and Future Directions

The positional isomerism of fluorine on the α-methylphenethylamine scaffold results in distinct reactivity profiles.

• 3-Fluoro-α-methylphenethylamine (3-FMA) is a potent dopaminergic and noradrenergic releasing agent with limited serotonergic activity. Its reactivity profile suggests it is primarily a central nervous system stimulant.

• 4-Fluoro-α-methylphenethylamine (4-FMA) exhibits a more mixed-action profile, with significant serotonergic activity in addition to its stimulant properties. This dual action is likely responsible for its reported entactogenic effects. The para-fluorine substitution also confers greater metabolic stability.

This comparative analysis highlights the power of subtle structural modifications in drug design. The choice between a 3-fluoro or 4-fluoro substitution allows for the fine-tuning of pharmacological activity to achieve a desired therapeutic or research outcome. Further research should focus on obtaining empirical data for receptor binding and metabolic stability to confirm these structure-activity relationships. Additionally, in vivo studies are necessary to fully characterize the pharmacokinetic and pharmacodynamic differences between these two compounds.

References

• Dal Cason, T. A. (2012). Fluorine in psychedelic phenethylamines. PubMed, 228157, 137-177. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Trachsel, D. (2012). Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 4(7-8), 577-590. [Link]

• Ni, Y., & Zhu, W. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 983-985. [Link]

• Patt, M. et al. (1956). A Survey of the Biological Properties of Organic Fluorine Compounds. Pharmacological Reviews. [Link]

• Wikipedia. (n.d.). 3-Fluoroamphetamine. Wikipedia. [Link]

• Justin, A. (1978). Amphetamines: Structure-Activity Relationships. Handbook of Psychopharmacology, 11, 1-36. [Link]

• Google Patents. (2021). Method for synthesizing (R) -4-methoxy-alpha-methylphenethylamine.

• PubChem. (n.d.). (+-)-p-Fluoroamphetamine. PubChem. [Link]

• Biel, J. H. (1970). Structure-activity relationships of amphetamine and derivatives.

• Managing Intellectual Property. (2021). The structure-activity relationship and pharmaceutical compounds. [Link]

• Reddit. (2024). 3-FEA vs. 3-FMA vs. 4-FMA. r/researchchemicals. [Link]

• Verweij, A. M. A. (1989). Review: Synthetic Methods for Amphetamine.

• Wikipedia. (n.d.). Substituted phenethylamine. Wikipedia. [Link]

• Global Substance Registration System. (n.d.). 3-FLUOROAMPHETAMINE. gsrs.ncats.nih.gov. [Link]

• chemeurope.com. (n.d.). 4-Fluoroamphetamine. [Link]

• Koshida, R., et al. (1989). Structure-activity relationships of fluorinated nucleoside analogs and their synergistic effect in combination with phosphonoformate against human immunodeficiency virus type 1. Antimicrobial Agents and Chemotherapy, 33(5), 778-780. [Link]

Sources

• 1. Fluorine in psychedelic phenethylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Amphetamines: Structure-Activity Relationships [ouci.dntb.gov.ua]
• 5. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. 3-Fluoroamphetamine - Wikipedia [en.wikipedia.org]
• 10. (+-)-p-Fluoroamphetamine | C9H12FN | CID 9986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-Fluoroamphetamine [chemeurope.com]
• 12. reddit.com [reddit.com]

Optical rotation reference values for (R)-1-(3-fluoro-4-methylphenyl)ethylamine

Technical Comparison Guide: Optical Rotation & Chiral Analysis of (R)-1-(3-fluoro-4-methylphenyl)ethylamine

Executive Summary

(R)-1-(3-fluoro-4-methylphenyl)ethylamine (CAS: 1820570-24-8 for HCl salt; S-isomer CAS: 1241682-49-4 ) is a specialized chiral building block used in the synthesis of calcimimetics and other pharmacophores targeting GPCRs.[1][2][3] While widely available as a reagent, explicit public literature values for its specific rotation (

) are frequently proprietary or batch-specific.[1][2][3]

This guide serves as a definitive technical resource for researchers requiring reference benchmarks , determination protocols , and comparative analysis methods . It synthesizes structure-activity relationship (SAR) data to predict optical behavior and provides self-validating workflows for empirical verification.[1][2][3]

Part 1: Reference Values & SAR Analysis

In the absence of a universal pharmacopeial standard for this specific intermediate, researchers must rely on Structure-Activity Relationship (SAR) trends from structural analogs to establish a baseline expectation.[1][2][3]

Predicted Optical Rotation Landscape

Based on the stereoelectronic properties of the 1-phenylethylamine scaffold, the (R)-enantiomer of ring-substituted analogs consistently exhibits dextrorotatory (+) behavior in standard solvents (Methanol, Ethanol).[1][2][3]

Compound	Structure	Configuration	Specific Rotation	Solvent
(R)-1-Phenylethylamine	Unsubstituted	(R)		Neat
(R)-1-(4-Methylphenyl)ethylamine	4-Me	(R)		Ethanol
(R)-1-(4-Fluorophenyl)ethylamine	4-F	(R)		Methanol
(R)-1-(3-Fluoro-4-methylphenyl)ethylamine	3-F, 4-Me	(R)	Predicted: (+) Positive	MeOH/EtOH

Technical Insight: The introduction of the fluorine atom at the meta position (3-position) induces an inductive electron-withdrawing effect, which typically dampens the molar rotation compared to the electron-donating methyl group alone.[1][2][3] However, it does not invert the sign. Expect a specific rotation value in the range of

to (c=1, MeOH).

Part 2: Comparative Analysis of Determination Methods

For drug development, relying solely on optical rotation is insufficient. A dual-method approach is recommended.

Method A: Polarimetry vs. Method B: Chiral HPLC

Feature	Polarimetry (Optical Rotation)	Chiral HPLC (Chromatography)
Primary Utility	Bulk purity confirmation; Identity check.[1][2][3]	Exact Enantiomeric Excess (ee%) determination.
Sensitivity	Low.[1][3] Requires >10 mg sample.[3]	High. Nanogram detection limits.[3]
Interference	High.[1][3] Chemical impurities distort values.[3]	Low. Separates impurities from the analyte.[3]
Throughput	Fast (< 5 mins).[2][3]	Slow (15–45 mins per run).[2][3]
Verdict	Screening Tool: Use for quick batch checks.[1][3]	Validation Tool: Mandatory for CoA generation.

Part 3: Experimental Protocols

Protocol A: Self-Validating Polarimetry Measurement

Objective: To determine the specific rotation

of the target amine.[1][2][3]

• Preparation: Accurately weigh 100 mg of (R)-1-(3-fluoro-4-methylphenyl)ethylamine (free base).

• Solvation: Dissolve in 10.0 mL of spectroscopic grade Methanol (MeOH) in a volumetric flask. (Concentration

  g/100mL).[2][3]

• Blanking: Fill the 1 dm polarimeter tube with pure MeOH. Zero the instrument at 589 nm (Sodium D-line) and

  C.[1][2][3]

• Measurement: Rinse the tube with the sample solution, then fill completely (avoid bubbles). Record the observed rotation (

  ).[2][3]

• Calculation:

  Where is path length in dm (usually 1) and is concentration in g/100mL.[1][2][3]

Protocol B: Chiral Resolution (Enrichment)

Objective: To isolate the (R)-isomer from a racemic mixture if commercial stock is low ee%.[1][2][3]

Reagents: Racemic amine, L-(+)-Tartaric acid, Methanol/Water.[1][2][3]

• Salt Formation: Dissolve 10 mmol racemic amine in MeOH. Add 5 mmol (0.5 eq) L-(+)-Tartaric acid dissolved in warm MeOH.

• Crystallization: Heat to reflux, then cool slowly to

  C over 12 hours. The diastereomeric salt of the (R)-amine typically crystallizes first due to lower solubility.[1][2][3]

• Filtration: Collect crystals. Recrystallize from MeOH/H2O (9:1) to improve optical purity.

• Liberation: Treat the salt with 1M NaOH and extract with Dichloromethane (DCM) to yield the free (R)-amine.[1][2][3]

Part 4: Visualization of Workflows

Figure 1: Chiral Resolution & Analysis Workflow

This diagram illustrates the logical flow from racemic starting material to validated chiral building block.

Caption: Workflow for the resolution and analytical validation of (R)-1-(3-fluoro-4-methylphenyl)ethylamine.

Figure 2: Analytical Decision Tree

Logic for interpreting optical rotation data in the context of impurities.

Caption: Decision logic for interpreting polarimetry results during incoming quality control.

References

• Sigma-Aldrich. (S)-1-(3-Fluoro-4-methylphenyl)ethanamine Product Specification. Retrieved from .[1][2][3]

• PubChem Database. Compound Summary for (R)-1-(4-fluorophenyl)ethylamine (Analog). National Center for Biotechnology Information.[3] Retrieved from .[2][3]

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Amines.
• Ingenito, R., et al. (2021). Biocatalytic approaches for the synthesis of chiral amines. Chemical Reviews.

• Master Organic Chemistry. Optical Rotation and Specific Rotation: A Technical Overview. Retrieved from .[2][3]

Sources

• 1. 1-(4-Fluorophenyl)ethylamine | C8H10FN | CID 123063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1R)-(+)-1-(4-Fluorophenyl)ethylamine | C8H10FN | CID 6950187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (1R)-(+)-1-(4-Fluorophenyl)ethylamine | C8H10FN | CID 6950187 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to LC-MS Impurity Identification in (1R)-1-(3-fluoro-4-methylphenyl)ethanamine

Executive Summary

The robust characterization of impurities in active pharmaceutical ingredients (APIs) is a cornerstone of drug development, directly impacting patient safety and product efficacy. For chiral molecules like (1R)-1-(3-fluoro-4-methylphenyl)ethanamine, a critical intermediate, this task is multifaceted, demanding not only the detection of process-related and degradation impurities but also stringent control of its stereoisomer. This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the definitive identification of impurities in this specific API. We will explore the comparative strengths of High-Resolution Mass Spectrometry (HRMS) for elucidating unknown structures and tandem quadrupole (QqQ) MS for sensitive quantification. Furthermore, we will contrast standard reversed-phase chromatography with essential chiral separation techniques. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed, self-validating protocols to navigate the analytical challenges and regulatory expectations inherent in impurity profiling.

Introduction: The Imperative of Impurity Profiling

In pharmaceutical manufacturing, an impurity is any component of a drug substance that is not the defined chemical entity.[1] Regulatory bodies, including the International Council for Harmonisation (ICH), have established rigorous guidelines (specifically ICH Q3A) that mandate the reporting, identification, and toxicological qualification of impurities exceeding specific thresholds.[2][3] For a new drug substance, impurities present at levels above 0.05% often require structural identification.[3]

(1R)-1-(3-fluoro-4-methylphenyl)ethanamine is a chiral amine, meaning it exists in two non-superimposable mirror-image forms (enantiomers). While the (1R)-enantiomer is the desired API, the (1S)-enantiomer is a process-related impurity that must be closely monitored. Beyond the chiral impurity, other potential organic impurities can include starting materials, by-products from unintended side reactions, intermediates, and degradation products formed during manufacturing or storage.[3][4] LC-MS has become an indispensable tool in this endeavor, offering the high sensitivity and specificity required to detect and identify these compounds at trace levels.[5][6]

The Analytical Challenge: Potential Impurities

A thorough impurity profiling strategy begins with a scientific appraisal of the synthetic route and stability of the API.[4] For (1R)-1-(3-fluoro-4-methylphenyl)ethanamine, impurities can be broadly categorized:

• Process-Related Impurities:

  • Starting Materials & Intermediates: Unreacted precursors from the synthesis.

  • By-products: Resulting from side-reactions inherent to the chemical synthesis.

  • Reagents & Catalysts: Residual components from the manufacturing process.[7]

• Stereoisomers: The (1S)-enantiomer is the most critical impurity, potentially having different pharmacological or toxicological profiles.

• Degradation Products: Formed by the decomposition of the drug substance over time or under stress conditions (e.g., heat, light, humidity).

Methodology Comparison: Crafting the Optimal Analytical Strategy

The choice of analytical methodology is critical. No single technique is universally superior; instead, the optimal approach often involves a combination of chromatographic separation and mass spectrometric detection tailored to the specific question at hand—be it identification or quantification.

Chromatographic Separation: Resolving the Complexity

Comparison: Reversed-Phase vs. Chiral Chromatography

Feature	Reversed-Phase LC (RPLC)	Chiral LC
Primary Use Case	General impurity profiling of process-related impurities and degradants.	Separation and quantification of enantiomers (e.g., (1R)- vs. (1S)- form).
Stationary Phase	Typically C18 or Phenyl-Hexyl. Separation is based on hydrophobicity.	Chiral Stationary Phases (CSPs), often polysaccharide-based (e.g., cellulose or amylose derivatives).[8]
Mobile Phase	Acetonitrile/Methanol and water with additives like formic acid or ammonium formate.	Often requires specific solvent systems (e.g., normal-phase with hexane/ethanol) or specialized mobile phase additives for reversed-phase CSPs.
Key Strength	Robust, versatile, and effective for a wide range of organic molecules.	The only reliable way to separate and quantify enantiomers chromatographically.[8]
Limitation	Cannot separate enantiomers.	May not provide optimal separation for all non-chiral process impurities.

Expert Insight: For a comprehensive profile of (1R)-1-(3-fluoro-4-methylphenyl)ethanamine, two separate LC methods are essential. A robust RPLC method should be developed for general impurities, while a dedicated chiral method is non-negotiable for controlling the enantiomeric excess.

Mass Spectrometric Detection: Identification vs. Quantification

The true power of modern impurity analysis comes from the mass spectrometer. The choice of MS analyzer dictates the type and quality of information obtained.

Comparison: HRMS (Q-TOF, Orbitrap) vs. Tandem Quadrupole (QqQ) MS

Feature	High-Resolution MS (e.g., Q-TOF)	Tandem Quadrupole MS (QqQ)
Primary Use Case	Identification of unknown impurities.[9]	Quantification of known, specified impurities.
Key Capability	Provides highly accurate mass measurements (<5 ppm), enabling confident molecular formula determination.[9][10]	Highly sensitive and selective quantification using Multiple Reaction Monitoring (MRM).[11]
Data Output	Full scan, high-resolution mass spectra and fragmentation (MS/MS) data for structural elucidation.[12]	A specific signal for a predefined precursor-to-product ion transition.
Key Strength	Unparalleled for characterizing novel or unexpected impurities without a reference standard.[13]	The gold standard for trace-level quantification due to its exceptional signal-to-noise ratio.
Limitation	Generally lower sensitivity and narrower dynamic range for quantification compared to QqQ in MRM mode.	Not suitable for identifying unknown compounds, as it only monitors for specific, pre-defined mass transitions.

Expert Insight: An integrated workflow is the most effective strategy. HRMS is used during development to identify and characterize all potential impurities. Once key impurities are identified and specified, highly sensitive and robust quantification methods can be developed and validated using a tandem quadrupole instrument for routine quality control.[14]

Integrated Workflow: A Step-by-Step Guide to Impurity Identification

A systematic approach ensures that all potential impurities are detected, identified, and controlled. The following workflow represents a best-practice model for drug development professionals.

Caption: Integrated workflow for impurity identification and control.

Experimental Protocol: General Impurity Profiling by LC-HRMS

This protocol outlines a self-validating system for the initial identification of unknown impurities.

• System Suitability:

  • Prepare a system suitability solution containing the API and a known, related impurity at the specification limit (e.g., 0.1%).

  • Inject six replicate injections.

  • Acceptance Criteria: Resolution between the two peaks > 2.0; Relative Standard Deviation (RSD) of peak areas < 5.0%.

  • Causality: This step ensures the chromatographic system is performing adequately to separate and detect relevant impurities before analyzing any test samples.

• Sample Preparation:

  • Accurately weigh and dissolve the (1R)-1-(3-fluoro-4-methylphenyl)ethanamine API in the mobile phase diluent to a final concentration of 1.0 mg/mL.

  • Prepare a blank (diluent only) and a QC sample (API spiked with known impurities).

• LC-HRMS Parameters (Example):

  • LC System: UHPLC System

  • Column: C18 Column (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% to 95% B over 15 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temp: 40 °C

  • MS System: Q-TOF Mass Spectrometer

  • Ionization: Electrospray Ionization, Positive Mode (ESI+)

  • Rationale: ESI+ is chosen because the amine functional group is basic and readily accepts a proton to form a positive ion.

  • Acquisition Mode: Data-Dependent Acquisition (DDA). A full scan MS1 is performed, followed by MS/MS fragmentation scans on the top 3 most intense ions detected in the MS1 scan.[15]

  • Mass Range: 100 - 1000 m/z

• Data Analysis:

  • Process the data using vendor-specific software.[16]

  • For any peak exceeding the 0.05% reporting threshold, perform the following steps as illustrated in the decision tree below.

Case Study: Elucidating an Unknown Peak

Imagine a previously unseen peak is detected at a level of 0.12% during a stability study. The following decision-making process is initiated.

Caption: Decision tree for unknown impurity structural elucidation.

• Step 1 & 2: Accurate Mass & Formula Generation: The HRMS provides an accurate mass of the protonated molecule [M+H]+. Software uses this mass (with a tolerance < 5 ppm) to generate a list of plausible elemental compositions.[15]

• Step 3: MS/MS Fragmentation: The molecule is fragmented, and the resulting product ions provide clues about its structure. For instance, a loss of a specific mass might indicate the presence of a particular functional group. Comparing the impurity's fragmentation to the API's helps identify the core structure and where modification has occurred.[12][17]

• Step 4 & 5: Proposal and Confirmation: Based on the molecular formula and fragmentation data, a structure is proposed. The gold standard for confirmation is to compare its retention time and MS/MS spectrum to a synthesized reference standard. If a standard is not available, the impurity may need to be isolated for definitive structural analysis by other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.[14][17]

Orthogonal Verification: The Role of NMR

While LC-MS is exceptional for detection and initial characterization, Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural information.[14] For critical impurities or when MS data is ambiguous, isolating the impurity via preparative HPLC and analyzing it by 1D and 2D NMR is the ultimate method for unambiguous structure confirmation.[17]

Conclusion

A scientifically sound, phase-appropriate strategy for impurity identification is a regulatory requirement and a hallmark of robust pharmaceutical development. For a chiral API like (1R)-1-(3-fluoro-4-methylphenyl)ethanamine, this necessitates a multi-faceted approach. High-resolution LC-MS is the primary tool for discovery and characterization, while targeted tandem quadrupole LC-MS provides the sensitivity needed for routine quantification. These methods must be complemented by a dedicated chiral separation technique to control the critical enantiomeric impurity. By integrating these powerful tools within a logical, self-validating workflow, drug development professionals can confidently characterize their API, ensure product quality, and safeguard patient safety.

References

• High-resolution mass spectrometry for impurity profiling. Sterling Pharma Solutions.

• Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Agilent Technologies.

• Impurities in new drug substances Q3A (R2). International Council for Harmonisation (ICH).

• Impurity guidelines in drug development under ICH Q3. AMSbiopharma.

• High resolution mass spectrometry for impurity profiling (Whitepaper). Sterling Pharma Solutions.

• Guidance for Industry Q3A Impurities in New Drug Substances. U.S. Food and Drug Administration (FDA).

• Case Study: Identifying Unknown Impurities using High-Resolution Mass Spectrometry. ResolveMass Laboratories Inc.

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency (EMA).

• Analysis of Impurities in Pharmaceuticals by LC‐MS with Cold Electron Ionization. ResearchGate.

• Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Bentham Science.

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy.

• Impurity Profiling and Characterization for Generic Project Submission to USFDA. ResolveMass Laboratories Inc.

• LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA.

• Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. Journal of The American Society for Mass Spectrometry.

• Using Advanced Mass Spectrometry for Characterization and Quantitation of APIs and Impurities in Complex Biotherapeutics. KBI Biopharma.

• how high resolution mass spectrometry identifies unknown impurities #analyticalchemistry. YouTube.

• Identification and Control of Impurities for Drug Substance Development using LC/MS and GC/MS. Taylor & Francis Online.

• Use of Liquid chromatography/tandem Mass Spectrometric Molecular Fingerprinting for the Rapid Structural Identification of Pharmaceutical Impurities. PubMed.

• Targeted Chiral Metabolomics of D-Amino Acids: Their Emerging Role as Potential Biomarkers in Neurological Diseases with a Focus on Their Liquid Chromatography–Mass Spectrometry Analysis upon Chiral Derivatization. MDPI.

• High-Throughput LC-MS/MS Method for Chiral Amino Acid Analysis Without Derivatization. SpringerLink.

• Two-Dimensional LC–MS/MS Determination of Chiral Amino Acids in Real-World Samples. ResearchGate.

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.

• IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS. USP-NF.

Sources

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. fda.gov [fda.gov]
• 5. eurekaselect.com [eurekaselect.com]
• 6. chimia.ch [chimia.ch]
• 7. uspnf.com [uspnf.com]
• 8. mdpi.com [mdpi.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. youtube.com [youtube.com]
• 11. kbibiopharma.com [kbibiopharma.com]
• 12. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 13. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. hpst.cz [hpst.cz]
• 17. Use of liquid chromatography/tandem mass spectrometric molecular fingerprinting for the rapid structural identification of pharmaceutical impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (1R)-1-(3-fluoro-4-methylphenyl)ethan-1-amine

This guide serves as a critical operational resource for researchers and safety officers handling (1R)-1-(3-fluoro-4-methylphenyl)ethan-1-amine . Unlike generic safety data sheets (SDS), this document integrates risk assessment with practical, field-proven laboratory workflows.

PART 1: IMMEDIATE ACTION CARD (Executive Summary)

Critical Parameter	Operational Directive
Chemical Identity	(1R)-1-(3-fluoro-4-methylphenyl)ethan-1-amine (Free Base)
Primary Hazard	CORROSIVE (Skin/Eyes) & ACUTE TOXICITY (Oral) .[1][2][3] Benzylic amines are potent bases and tissue destructors.
Glove Selection	Double-gloving required. Inner: Nitrile (4 mil).[1][2][3] Outer: Nitrile (8 mil) or Laminate (Silver Shield) for prolonged handling.
Respiratory	Work in a certified fume hood.[4] If outside hood, use ABEK1-P3 (Organic vapor/Acid gas/Particulate) respirator.[1][3]
Spill Response	Do NOT use water initially. Absorb with dry sand/vermiculite or amine-specific pads.[2][3]
First Aid (Skin)	Drench with water for 15+ mins.[4][5][6][7] Do not neutralize with acid.

PART 2: HAZARD IDENTIFICATION & RISK ASSESSMENT

To select the correct PPE, one must understand the mechanism of injury. This compound is a chiral benzylic amine. Its hazards are dictated by its functional groups: the basic amine (corrosivity) and the fluorinated aromatic ring (lipophilicity/bioavailability).

Corrosivity & Tissue Damage (The "Why")

• Mechanism: The unhindered primary amine group (

  ) is a strong nucleophile and base.[1][2][3] Upon contact with skin or mucous membranes, it saponifies membrane lipids and denatures proteins (liquefaction necrosis).

• Risk: Permanent eye damage (corneal opacification) and deep chemical burns that may not be immediately painful due to nerve damage.

Systemic Toxicity[3]

• Mechanism: The fluorine substitution on the phenyl ring increases lipophilicity, facilitating rapid absorption through the skin and blood-brain barrier.

• Risk: Central Nervous System (CNS) stimulation or depression. Fluorinated phenethylamines are often structural analogs to bioactive neurotransmitters.

GHS Classification (Conservative Assessment)

• Skin Corr.[8][9] 1B: Causes severe skin burns and eye damage.[8]

• Acute Tox. 4: Harmful if swallowed.[8][9]

• STOT SE 3: May cause respiratory irritation.[9]

PART 3: PERSONAL PROTECTIVE EQUIPMENT (PPE) MATRIX

This matrix is designed to be self-validating: every item is selected based on breakthrough time and chemical resistance data for aromatic amines.[2][3]

Zone of Protection	Recommended Equipment	Technical Justification
Hand Protection (Standard)	Double Nitrile [1][2][3]• Inner: 4 mil (0.10 mm)[1][2]• Outer: 5-8 mil (0.12-0.20 mm)	Standard nitrile offers fair resistance to amines but degrades over time.[1][2][3] Double gloving provides a visual breach indicator and ~480 min breakthrough protection.
Hand Protection (High Risk)	Laminate (Silver Shield/4H)	Mandatory for spill cleanup or synthesis >10g. Laminates are impermeable to small aromatic amines that swell nitrile.
Eye & Face	Chemical Goggles + Face Shield	Safety glasses are insufficient . The liquid nature of the free base creates a high splash risk. The face shield protects the neck/chin from corrosive aerosols.
Respiratory	Fume Hood (Face Velocity >0.5 m/s)	Primary engineering control.
Respiratory (Backup)	Full-face Respirator with ABEK-P3 Cartridge	Required if working outside a hood (e.g., equipment maintenance).[1][2][3] "K" filter specifically targets ammonia/amines.
Body Defense	Tyvek® Lab Coat (or Poly-coated)	Cotton lab coats absorb amines, keeping the corrosive against the skin.[3] Non-woven, chemical-resistant fabrics are required.[3]

PART 4: PPE SELECTION LOGIC (Visual)

The following diagram illustrates the decision-making process for selecting PPE based on the scale of operation and physical state.

Figure 1: Decision logic for selecting appropriate PPE based on physical state and operational scale.

PART 5: OPERATIONAL PROTOCOLS

Protocol A: Weighing & Transfer (Liquid Free Base)

Context: The free base is likely a liquid and poses the highest risk of splash/vapor exposure.[1]

• Preparation:

  • Place a chemically resistant tray (polypropylene) in the fume hood.

  • Pre-weigh the receiving vessel (flask) with a stopper.

• Transfer:

  • Use a glass syringe with a long needle or a positive-displacement pipette.[2][3] Avoid plastic syringes if possible, as amines can leach plasticizers over time, though short contact is acceptable.

  • Do not pour from the stock bottle. Pouring increases the surface area for vapor generation and splash risk.

• Decontamination:

  • Immediately wipe the syringe exterior with a Kimwipe soaked in dilute acetic acid (vinegar) or ethanol before removing it from the hood to neutralize residues.

Protocol B: Reaction Setup (Inert Atmosphere)

Context: Benzylic amines react with

in the air to form carbamates (white crust).[1][2]

• Setup: Flame-dry glassware and cool under Nitrogen/Argon.

• Addition: Add the amine via septum using the syringe technique described above.

• Pressure Control: Ensure the system is vented through an oil bubbler to prevent over-pressurization if the reaction is exothermic.

PART 6: EMERGENCY RESPONSE & SPILL WORKFLOW

Pre-requisite: An "Amine Spill Kit" must be available (contains: Citric acid/sodium bisulfate for neutralization, vermiculite, pH paper).

Figure 2: Step-by-step workflow for managing an amine spill.

Spill Cleanup Steps:

• Evacuate: Clear the immediate area.

• PPE: Don laminate gloves and a respirator (if outside hood).

• Absorb: Cover liquid with dry vermiculite or sand. Do not use paper towels (high surface area = rapid evaporation of toxic vapors).

• Neutralize: Once absorbed, treat the solid waste with a dilute acid solution (e.g., 1M HCl or Citric Acid) to convert the volatile free base into a non-volatile salt.

• Collect: Scoop into a hazardous waste bag. Label as "Organic Alkali Waste."

PART 7: WASTE DISPOSAL

Waste Stream	Composition	Disposal Protocol
Liquid Waste	Amine + Solvent (DCM/Methanol)	Segregate into "Basic Organic" carboy.[1][2][3] Do NOT mix with acids (exotherm risk) or oxidizers.
Solid Waste	Contaminated gloves, silica, drying agents	Double-bag in clear polyethylene bags. Label as "Toxic/Corrosive Solid Debris."
Sharps	Syringes/Needles	Rinse with methanol/ethanol into liquid waste before placing in sharps container to prevent off-gassing.

References

• PubChem. (n.d.). 1-(3-fluoro-4-methylphenyl)ethan-1-amine Compound Summary. National Library of Medicine. Retrieved from [Link][1][2][3]

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Benzylamine derivatives and hazard classification. Retrieved from [Link][1][2][3]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][1][2][3]

Sources

• 1. dshs.texas.gov [dshs.texas.gov]
• 2. 374898-01-8|(R)-1-(4-Fluorophenyl)ethanamine|BLD Pharm [bldpharm.com]
• 3. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 4. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.fr [fishersci.fr]
• 8. tcichemicals.com [tcichemicals.com]
• 9. chemscene.com [chemscene.com]